Cas no 53719-00-9 (Methanesulfonamide, N-(2-chloro-5-methylphenyl)-1,1,1-trifluoro-)

Methanesulfonamide, N-(2-chloro-5-methylphenyl)-1,1,1-trifluoro- structure
53719-00-9 structure
Product Name:Methanesulfonamide, N-(2-chloro-5-methylphenyl)-1,1,1-trifluoro-
CAS No:53719-00-9
MF:C8H7ClF3NO2S
MW:273.659890413284
CID:356554
PubChem ID:71365078
Update Time:2025-04-19

Methanesulfonamide, N-(2-chloro-5-methylphenyl)-1,1,1-trifluoro- Chemical and Physical Properties

Names and Identifiers

    • Methanesulfonamide, N-(2-chloro-5-methylphenyl)-1,1,1-trifluoro-
    • N-(2-chloro-5-methylphenyl)-1,1,1-trifluoromethanesulfonamide
    • 53719-00-9
    • DTXSID40788512
    • Inchi: 1S/C8H7ClF3NO2S/c1-5-2-3-6(9)7(4-5)13-16(14,15)8(10,11)12/h2-4,13H,1H3
    • InChI Key: KHAMNRGTHJKPSA-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C)C=C1NS(C(F)(F)F)(=O)=O

Computed Properties

  • Exact Mass: 272.98391
  • Monoisotopic Mass: 272.9838118g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 54.6Ų

Experimental Properties

  • PSA: 46.17
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